Cas no 885518-63-8 (4-Bromo-3-hydroxy-6-nitroindazole)

• Product Name: 4-Bromo-3-hydroxy-6-nitroindazole
• CAS No: 885518-63-8
• MF: C₇H₄BrN₃O₃
• MW: 258.028960227966
• CID: 2130302
• PubChem ID: 24728078
• Update Time: 2025-10-22

4-Bromo-3-hydroxy-6-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-hydroxy-6-nitroindazole
• C7H4BrN3O3
• 885518-63-8
• 4-Bromo-6-nitro-1,2-dihydro-3H-indazol-3-one
• DB-367509
• 4-bromo-6-nitro-1,2-dihydroindazol-3-one

• Inchi： 1S/C7H4BrN3O3/c8-4-1-3(11(13)14)2-5-6(4)7(12)10-9-5/h1-2H,(H2,9,10,12)
• InChI Key： NBQWNNRQTGLYOV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C(NN2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.94360Da
• Monoisotopic Mass: 256.94360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87Ų

Additional information on 4-Bromo-3-hydroxy-6-nitroindazole

4-Bromo-3-hydroxy-6-nitroindazole (CAS No. 885518-63-8): A Comprehensive Overview of Properties, Applications, and Market Trends

4-Bromo-3-hydroxy-6-nitroindazole (CAS No. 885518-63-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This nitroindazole derivative exhibits unique structural features, making it valuable for various scientific applications. With the molecular formula C₇H₄BrN₃O₃, this compound combines a bromo-substituted indazole core with nitro and hydroxyl functional groups, offering researchers a versatile building block for drug discovery and material science.

The growing interest in 4-Bromo-3-hydroxy-6-nitroindazole synthesis reflects its importance in modern medicinal chemistry. Recent studies highlight its potential as a key intermediate in developing kinase inhibitors and other therapeutic agents. The compound's nitroindazole scaffold is particularly relevant in current drug development trends, where researchers are exploring novel heterocyclic compounds to address challenging medical conditions. Its brominated indazole structure provides unique reactivity patterns that synthetic chemists can exploit for creating diverse molecular architectures.

From a physicochemical perspective, 4-Bromo-3-hydroxy-6-nitroindazole typically appears as a crystalline solid with moderate solubility in polar organic solvents. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl) groups creates interesting electronic properties that influence its reactivity. These characteristics make it particularly valuable for pharmaceutical intermediate applications, where controlled reactivity is essential for selective transformations. Researchers investigating indazole-based drug candidates frequently turn to this compound as a starting material or reference standard.

The applications of CAS 885518-63-8 extend beyond medicinal chemistry. In material science, this compound serves as a precursor for developing specialized polymers and coordination complexes. The bromo-nitroindazole moiety can participate in various coupling reactions, enabling the creation of complex molecular architectures. Recent patent literature reveals innovative uses of this compound in developing advanced materials with tailored electronic properties, responding to the growing demand for organic electronic components in the technology sector.

Market analysis indicates steady growth in demand for 4-Bromo-3-hydroxy-6-nitroindazole suppliers, particularly from pharmaceutical research organizations and specialty chemical manufacturers. The compound's role in developing next-generation therapeutics aligns with current industry trends toward personalized medicine and targeted therapies. Quality specifications for 4-Bromo-3-hydroxy-6-nitroindazole purity have become more stringent, reflecting its increasing importance in critical research applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's identity and purity.

Safety considerations for handling 4-Bromo-3-hydroxy-6-nitroindazole follow standard laboratory protocols for similar research chemicals. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage typically requires protection from light and moisture to maintain stability, with many researchers opting for desiccated conditions at controlled temperatures to preserve the compound's integrity over extended periods.

Recent scientific literature highlights innovative applications of 4-Bromo-3-hydroxy-6-nitroindazole in chemical biology. Its structural features make it suitable for developing molecular probes that can help elucidate biological pathways. The compound's ability to interact with various biological targets while maintaining reasonable solubility parameters makes it particularly valuable for these applications. These developments align with current research priorities in understanding complex biological systems at the molecular level.

The synthesis of 4-Bromo-3-hydroxy-6-nitroindazole typically involves multi-step procedures starting from commercially available indazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Yield optimization and purification methods for this compound continue to be active areas of research, with recent publications reporting improved protocols that enhance efficiency while reducing environmental impact.

Analytical characterization of CAS 885518-63-8 presents unique challenges due to its specific structural features. Advanced spectroscopic techniques including 2D NMR and high-resolution mass spectrometry are often employed to unambiguously confirm its structure. These analytical methods have become increasingly important as regulatory requirements for compound characterization in pharmaceutical development continue to evolve. The compound's distinct spectral signatures facilitate its identification in complex mixtures, making it valuable for method development and validation studies.

Looking toward future applications, researchers are exploring the potential of 4-Bromo-3-hydroxy-6-nitroindazole in emerging fields such as chemical biology and materials science. Its versatile reactivity profile positions it as a valuable building block for creating novel molecular entities with tailored properties. The compound's relevance in current drug discovery paradigms ensures continued interest from both academic and industrial research communities, with synthetic methodologies and application studies likely to remain active areas of investigation in coming years.

The commercial availability of 4-Bromo-3-hydroxy-6-nitroindazole has expanded in recent years, with multiple specialty chemical suppliers now offering this compound in various quantities and purity grades. Pricing trends reflect its status as a research chemical with specialized applications, with costs varying based on purity specifications and order scale. Procurement considerations often include lead times, batch-to-batch consistency, and comprehensive analytical documentation to support research and development activities.

In conclusion, 4-Bromo-3-hydroxy-6-nitroindazole (CAS No. 885518-63-8) represents an important compound in contemporary chemical research. Its unique structural features and versatile reactivity make it valuable across multiple scientific disciplines, particularly in pharmaceutical development. As research into nitroindazole derivatives continues to advance, this compound is likely to maintain its significance as both a research tool and a building block for innovative molecular designs. The growing body of literature referencing this compound underscores its ongoing relevance in addressing current scientific challenges and opportunities.